Cas no 2227820-20-2 (rac-(1R,3R)-2,2-dimethyl-3-(4-methylnaphthalen-1-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(4-methylnaphthalen-1-yl)cyclopropylmethanamine
• CAS No: 2227820-20-2
• MF: C₁₇H₂₁N
• MW: 239.35534453392
• CID: 5756949
• PubChem ID: 165855594
• Update Time: 2025-06-08

rac-(1R,3R)-2,2-dimethyl-3-(4-methylnaphthalen-1-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2227820-20-2
• EN300-1807285
• rac-[(1R,3R)-2,2-dimethyl-3-(4-methylnaphthalen-1-yl)cyclopropyl]methanamine
• rac-(1R,3R)-2,2-dimethyl-3-(4-methylnaphthalen-1-yl)cyclopropylmethanamine

• Inchi： 1S/C17H21N/c1-11-8-9-14(13-7-5-4-6-12(11)13)16-15(10-18)17(16,2)3/h4-9,15-16H,10,18H2,1-3H3/t15-,16-/m1/s1
• InChI Key： LXONYEPCRJXNFR-HZPDHXFCSA-N
• SMILES： NC[C@@H]1[C@@H](C2=CC=C(C)C3C=CC=CC2=3)C1(C)C

Computed Properties

• Exact Mass: 239.167399674g/mol
• Monoisotopic Mass: 239.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(4-methylnaphthalen-1-yl)cyclopropylmethanamine

Research Brief on rac-(1R,3R)-2,2-dimethyl-3-(4-methylnaphthalen-1-yl)cyclopropylmethanamine (CAS: 2227820-20-2)

Recent studies on rac-(1R,3R)-2,2-dimethyl-3-(4-methylnaphthalen-1-yl)cyclopropylmethanamine (CAS: 2227820-20-2) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropylmethanamine structure, has garnered attention due to its promising pharmacological properties, particularly in modulating specific biological targets. The following sections provide an overview of the latest research findings, including synthesis methodologies, biological activity, and potential applications.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(4-methylnaphthalen-1-yl)cyclopropylmethanamine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic systems and enantioselective techniques to achieve high stereochemical control, which is critical for its biological efficacy. The compound's stability under physiological conditions has also been investigated, revealing favorable pharmacokinetic profiles that support its development as a drug candidate.

In vitro and in vivo studies have demonstrated that rac-(1R,3R)-2,2-dimethyl-3-(4-methylnaphthalen-1-yl)cyclopropylmethanamine exhibits significant activity against specific enzyme systems and receptor targets. For instance, it has shown potent inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its interaction with central nervous system receptors indicates possible uses in neurological disorders, although further validation is required.

Recent preclinical trials have further elucidated the compound's mechanism of action, revealing its ability to modulate cellular signaling pathways with high specificity. These findings are supported by structural-activity relationship (SAR) studies, which have identified key functional groups responsible for its bioactivity. Such insights are invaluable for the design of derivatives with enhanced therapeutic properties.

Despite these advancements, challenges remain in the clinical translation of rac-(1R,3R)-2,2-dimethyl-3-(4-methylnaphthalen-1-yl)cyclopropylmethanamine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development and overcome these hurdles.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(4-methylnaphthalen-1-yl)cyclopropylmethanamine represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities position it as a valuable subject for ongoing and future research. Continued exploration of its therapeutic potential, coupled with advancements in synthetic and analytical techniques, will be crucial for its successful application in medicine.